Cas no 1805111-65-2 (3-Amino-2-cyano-6-(difluoromethyl)pyridine-5-sulfonamide)

• Product Name: 3-Amino-2-cyano-6-(difluoromethyl)pyridine-5-sulfonamide
• CAS No: 1805111-65-2
• MF: C₇H₆F₂N₄O₂S
• MW: 248.209946155548
• CID: 4853479
• Update Time: 2025-06-12

3-Amino-2-cyano-6-(difluoromethyl)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-cyano-6-(difluoromethyl)pyridine-5-sulfonamide

• Inchi： 1S/C7H6F2N4O2S/c8-7(9)6-5(16(12,14)15)1-3(11)4(2-10)13-6/h1,7H,11H2,(H2,12,14,15)
• InChI Key： SPKRSUJERMZOEL-UHFFFAOYSA-N
• SMILES： S(C1=CC(=C(C#N)N=C1C(F)F)N)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: 0
• Topological Polar Surface Area: 131

Additional information on 3-Amino-2-cyano-6-(difluoromethyl)pyridine-5-sulfonamide

Introduction to 3-Amino-2-cyano-6-(difluoromethyl)pyridine-5-sulfonamide (CAS No. 1805111-65-2)

3-Amino-2-cyano-6-(difluoromethyl)pyridine-5-sulfonamide is a specialized organic compound with a pyridine core structure, featuring multiple functional groups that make it of significant interest in the field of pharmaceutical chemistry and medicinal research. The compound's molecular formula and structural configuration contribute to its unique chemical properties, which have been the subject of extensive investigation for potential applications in drug discovery and development.

The presence of a primary amine group, a cyano substituent, and a difluoromethyl group at specific positions on the pyridine ring enhances the compound's reactivity and interaction with biological targets. These features are particularly valuable in designing molecules that can modulate enzyme activity or bind to specific receptors in biological systems. The sulfonamide moiety at the 5-position further extends its utility, as sulfonamides are well-known for their pharmacological activity across various therapeutic areas.

In recent years, there has been growing interest in pyridine derivatives due to their versatility in medicinal chemistry. The structural framework of 3-amino-2-cyano-6-(difluoromethyl)pyridine-5-sulfonamide aligns well with current trends in drug design, particularly in the development of small-molecule inhibitors targeting inflammatory and metabolic diseases. The compound's ability to engage with biological pathways has been explored in preclinical studies, demonstrating promising results in modulating key enzymes involved in disease progression.

One of the most compelling aspects of this compound is its potential as a scaffold for further chemical modifications. Researchers have leveraged its structural flexibility to synthesize analogs with enhanced pharmacokinetic profiles or improved binding affinity to therapeutic targets. The difluoromethyl group, in particular, has been shown to enhance metabolic stability and binding interactions, making it a desirable feature in drug candidates.

The synthesis of 3-amino-2-cyano-6-(difluoromethyl)pyridine-5-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as transition-metal catalysis and flow chemistry have been utilized to streamline the synthetic route, reducing costs and improving scalability.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding interactions of this compound with potential biological targets. These studies have provided insights into its mechanism of action and have guided the design of more potent derivatives. The integration of computational methods with experimental approaches has accelerated the discovery process, enabling researchers to identify lead compounds more efficiently.

The pharmacological profile of 3-amino-2-cyano-6-(difluoromethyl)pyridine-5-sulfonamide has been evaluated through in vitro assays that measure its interaction with enzymes and receptors relevant to human health. Initial findings suggest that this compound exhibits inhibitory activity against certain enzymes implicated in inflammation and oxidative stress. These effects are consistent with its potential application in therapeutic strategies aimed at managing chronic diseases characterized by these pathological mechanisms.

In addition to its pharmacological relevance, this compound has also attracted attention for its chemical diversity. The combination of functional groups on the pyridine ring creates a rich scaffold for structure-based drug design. By systematically varying substituents while maintaining the core structure, researchers can explore a wide range of biological activities without starting from scratch. This approach has proven effective in identifying novel compounds with therapeutic potential.

The regulatory landscape for novel pharmaceutical compounds necessitates rigorous testing to ensure safety and efficacy before clinical translation. 3-Amino-2-cyano-6-(difluoromethyl)pyridine-5-sulfonamide is currently undergoing preclinical evaluations to assess its toxicity profile and pharmacokinetic behavior. These studies are essential for determining whether it progresses to human clinical trials, where it could eventually contribute to addressing unmet medical needs.

The role of interdisciplinary collaboration cannot be overstated in advancing pharmaceutical research. Chemists, biologists, pharmacologists, and computational scientists must work together to translate basic discoveries into tangible therapeutic solutions. The investigation of 3-amino-2-cyano-6-(difluoromethyl)pyridine-5-sulfonamide exemplifies this collaborative approach, leveraging expertise across multiple disciplines to explore its full potential.

As research continues to evolve, new methodologies and technologies will further enhance our ability to study complex molecules like this one. Advances in high-throughput screening and artificial intelligence-driven drug discovery platforms are expected to accelerate the identification of promising candidates for further development. The insights gained from studying compounds such as 3-amino-2-cyano-6-(difluoromethyl)pyridine-5-sulfonamide will contribute to a deeper understanding of disease mechanisms and inform the design of next-generation therapeutics.

In conclusion,3-amino-2-cyano-6-(difluoromethyl)pyridine-5-sulfonamide (CAS No. 1805111-65-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its investigation reflects broader trends in drug discovery toward rational design and interdisciplinary collaboration aimed at addressing complex diseases effectively.